Cas no 89444-80-4 (Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro-)

Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro- structure
89444-80-4 structure
Product Name:Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro-
CAS No:89444-80-4
MF:C8H6Br3NO4
MW:419.849540233612
CID:600394
PubChem ID:71324292
Update Time:2025-04-19

Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3,5-tribromo-2,4-dimethoxy-6-nitro-
    • 1,3,5-tribromo-2,4-dimethoxy-6-nitrobenzene
    • DTXSID00753781
    • 89444-80-4
    • Inchi: 1S/C8H6Br3NO4/c1-15-7-3(9)6(12(13)14)4(10)8(16-2)5(7)11/h1-2H3
    • InChI Key: VAKAKNGQBFDOSW-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C(=C(C=1OC)Br)[N+](=O)[O-])Br)OC

Computed Properties

  • Exact Mass: 418.78265g/mol
  • Monoisotopic Mass: 416.78470g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 64.3Ų
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